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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B3432603 Get Quote

An In-depth Technical Guide to C.I. Disperse Orange 31

This technical guide provides a comprehensive overview of the chemical and physical

properties of C.I. Disperse Orange 31, a monoazo dye used in the textile industry. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering available data on its properties, synthesis, and applications.

Core Chemical and Physical Properties
C.I. Disperse Orange 31 is recognized by the CAS Number 61968-38-5.[1] Its chemical

structure is based on a single azo group.[1]

Table 1: Physicochemical Properties of C.I. Disperse Orange 31

Property Value Source

CAS Number 61968-38-5 / 68391-42-4 [1]

Molecular Formula C19H19N5O4 [1]

Molecular Weight 381.39 g/mol [1]

Appearance
Red-orange to yellow-red dry

powder
[1]

Solubility Insoluble in water [1]
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Note: Detailed quantitative data such as melting point, boiling point, density, and specific

spectroscopic data (UV-Vis, IR, NMR) for C.I. Disperse Orange 31 are not readily available in

the public domain.

Synthesis and Manufacturing
The synthesis of C.I. Disperse Orange 31 involves a diazotization and coupling reaction. The

general manufacturing method consists of the diazotization of 4-nitrobenzenamine, which is

then coupled with 2-((2-cyanoethyl)(phenyl)amino)ethyl acetate.[1]

General Experimental Protocol for Azo Dye Synthesis
While a detailed, peer-reviewed protocol for the synthesis of C.I. Disperse Orange 31 is not

available, a general procedure for the synthesis of monoazo disperse dyes is as follows:

Diazotization: An aromatic primary amine (in this case, 4-nitrobenzenamine) is dissolved in a

strong acid, typically hydrochloric acid. The solution is cooled to 0-5°C in an ice bath. An

aqueous solution of sodium nitrite is then added dropwise while maintaining the low

temperature to form the diazonium salt.

Coupling: The freshly prepared diazonium salt solution is slowly added to a solution of the

coupling component (in this case, 2-((2-cyanoethyl)(phenyl)amino)ethyl acetate) dissolved in

a suitable solvent. The pH of the reaction mixture is controlled, often with the addition of a

base like sodium acetate. The reaction is stirred at a low temperature until the coupling is

complete.

Isolation and Purification: The precipitated dye is collected by filtration, washed with water to

remove unreacted starting materials and salts, and then dried. Further purification may be

carried out by recrystallization from an appropriate solvent.
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Step 1: Diazotization

Step 2: Coupling

4-Nitrobenzenamine HCl, NaNO2
(0-5°C)

4-Nitrobenzenamine
Diazonium Salt

Coupling Reaction2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate C.I. Disperse Orange 31
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Start

Prepare Dye Bath
(Dye, Dispersing Agent, Water, Acetic Acid)

Introduce Polyester Fabric

Ramp Temperature to 130°C

Dye for 60 min at 130°C

Cool Down and Rinse

Reduction Clearing
(NaOH, Sodium Hydrosulfite)

Final Rinse and Dry

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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